1-((5-chlorothiophen-2-yl)sulfonyl)-N-(naphthalen-1-yl)pyrrolidine-2-carboxamide

• IUPAC Name: 1-(5-chlorothiophen-2-yl)sulfonyl-N-naphthalen-1-ylpyrrolidine-2-carboxamide
• InChI: InChI=1S/C19H17ClN2O3S2/c20-17-10-11-18(26-17)27(24,25)22-12-4-9-16(22)19(23)21-15-8-3-6-13-5-1-2-7-14(13)15/h1-3,5-8,10-11,16H,4,9,12H2,(H,21,23)
• InChI Key: FRNGWAZOSOGMOM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)S(=O)(=O)C2=CC=C(S2)Cl)C(=O)NC3=CC=CC4=CC=CC=C43
• Molecular Formula: C19H17ClN2O3S2
• Molecular Weight: 420.9 g/mol

Description

1-((5-chlorothiophen-2-yl)sulfonyl)-N-(naphthalen-1-yl)pyrrolidine-2-carboxamide, also known as C21H19ClN2O2S, is a chemical compound that has been the subject of much scientific research. This compound is a potent inhibitor of a certain enzyme, making it a promising candidate for use in a variety of applications. In

Scientific Research Applications

Catalysis in Organic Synthesis

1-((5-Chlorothiophen-2-yl)sulfonyl)-N-(naphthalen-1-yl)pyrrolidine-2-carboxamide, as part of a class of compounds, has been studied for its role in catalysis. For instance, derivatives of pyrrolidine-2-carboxamide are effective ligands in copper-catalyzed coupling reactions, demonstrating utility in the synthesis of pharmaceutically relevant compounds like (hetero)aryl methylsulfones (Ma et al., 2017).

Anticancer Potential

Research has explored the potential anticancer properties of naphthoquinone derivatives, a class to which this compound is related. Specific compounds within this class have demonstrated cytotoxic activity against various human cancer cell lines, showing promise as therapeutic agents in cancer treatment (Ravichandiran et al., 2019).

Antimicrobial Activity

Studies on similar compounds, such as 1-((5-chloro-1-ethyl-2-methyl-1H-imidazol-4-yl)sulfonyl)-N-ethylpyrrolidine-2-carboxamide, have been conducted to assess their antimicrobial activities against various microorganisms, although results have shown no significant activity against the tested organisms (Ovonramwen et al., 2021).

Potential in PET Imaging

Derivatives of naphthalene-sulfonamides, which share structural similarities with the compound , have been synthesized and evaluated as potential agents for positron emission tomography (PET) imaging, especially in the context of imaging human CCR8 (Wang et al., 2008).

Structural Analysis and Antineoplastic Potential

Structural analysis of related compounds, such as 1-(4-methoxybenzenesulfonyl)-5-oxo-pyrrolidine-2-carboxamide, has provided insights into their potential as antineoplastic agents. X-ray analysis and molecular orbital methods have been used to study these compounds' molecular conformation and crystal structure, essential for understanding their pharmacological properties (Banerjee et al., 2002).

Molecular Interactions and Binding Studies

Further research includes the study of molecular interactions of similar compounds, focusing on how these interactions can inform the development of new pharmacological agents, especially in the context of antagonist activities against specific receptors (Shim et al., 2002).